Cas no 220017-47-0 (1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose)

1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose is a fully protected derivative of D-mannose, where all hydroxyl groups are esterified with pivaloyl groups. This modification enhances the compound's stability, making it particularly useful in glycosylation reactions and carbohydrate chemistry. The pivaloyl groups provide steric protection, preventing unwanted side reactions and ensuring high selectivity during synthetic transformations. Its crystalline nature facilitates purification and handling, while its well-defined structure allows for precise control in oligosaccharide synthesis. This compound is commonly employed as an intermediate in the preparation of complex glycoconjugates and as a building block for glycosyl donors in stereoselective glycosylation protocols.
1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose structure
220017-47-0 structure
Product Name:1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose
CAS No:220017-47-0
MF:C31H52O11
MW:600.737991333008
MDL:MFCD11112186
CID:850582
PubChem ID:87560664
Update Time:2025-10-06

1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose
    • NULL
    • (3S,4S,5R,6R)-6-((Pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate)
    • MDL: MFCD11112186
    • Inchi: 1S/C31H52O11/c1-27(2,3)22(32)37-16-17-18(39-23(33)28(4,5)6)19(40-24(34)29(7,8)9)20(41-25(35)30(10,11)12)21(38-17)42-26(36)31(13,14)15/h17-21H,16H2,1-15H3/t17-,18-,19+,20+,21?/m1/s1
    • InChI Key: PLXCBOJERHYNCS-AUGMSIGLSA-N
    • SMILES: O1C([C@H]([C@H]([C@@H]([C@H]1COC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 600.35100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 16
  • Complexity: 1010
  • XLogP3: 7.6
  • Topological Polar Surface Area: 141

Experimental Properties

  • Melting Point: 167.0 to 171.0 deg-C
  • PSA: 140.73000
  • LogP: 4.76360

1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose Security Information

  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • Storage Condition:0-10°C

1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM322338-5g
(3S,4S,5R,6R)-6-((Pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate)
220017-47-0 95%
5g
$550 2021-06-15
Alichem
A119001651-5g
(3S,4S,5R,6R)-6-((Pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate)
220017-47-0 95%
5g
$582.12 2023-09-02
Chemenu
CM322338-1g
(3S,4S,5R,6R)-6-((Pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate)
220017-47-0 95%+
1g
$134 2024-07-18
abcr
AB261782-5 g
1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose; .
220017-47-0
5g
€177.00 2022-06-11
abcr
AB261782-25 g
1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose; .
220017-47-0
25g
€347.50 2022-06-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P868115-250mg
1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose
220017-47-0 ≥98%
250mg
¥341.10 2022-10-10
abcr
AB261782-1 g
1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose; .
220017-47-0
1 g
€406.10 2023-07-20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P1803-1G
1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose
220017-47-0 >98.0%(GC)
1g
¥1820.00 2024-04-17
eNovation Chemicals LLC
D964863-250mg
(3S,4S,5R,6R)-6-((Pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate)
220017-47-0 98.0%
250mg
$270 2024-06-07
eNovation Chemicals LLC
D964863-1g
(3S,4S,5R,6R)-6-((Pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate)
220017-47-0 98.0%
1g
$740 2024-06-07

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